2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

Specification

• Molecular Formula: C22H21N5O
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-amino-N-cyclopropyl-1-(2-phenylethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• Standard InChI: InChI=1S/C22H21N5O/c23-20-18(22(28)24-15-10-11-15)19-21(26-17-9-5-4-8-16(17)25-19)27(20)13-12-14-6-2-1-3-7-14/h1-9,15H,10-13,23H2,(H,24,28)
• Standard InChI Key: KEKGFGIFFQAHCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CCC5=CC=CC=C5)N

Introduction

2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a complex organic compound belonging to the class of pyrrolopyridines. It features a unique structure characterized by a pyrrole ring fused to a quinoxaline moiety, which contributes to its potential biological activities. This compound is primarily studied for its implications in medicinal chemistry, particularly as a candidate for various therapeutic applications.

Synthesis Methods

The synthesis of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multi-step organic synthesis techniques. Common methods include the use of specific reagents such as cyclopropyl amines and phenethyl derivatives, along with catalysts that facilitate the cyclization process. Reaction conditions such as temperature, solvent choice, and reaction time are critical for optimizing yield and purity.

Biological Activities and Potential Applications

This compound exhibits notable biological activities, particularly in the realm of pharmacology. It has been studied for its potential effects on various biological targets, including interactions that may modulate enzyme activity or receptor interactions, leading to pharmacological effects. Preliminary studies suggest that it may inhibit cancer cell growth, indicating potential antitumor activity.

Biological Activity	Description
Antitumor Activity	Preliminary studies indicate potential inhibition of cancer cell growth
Pharmacological Effects	May modulate enzyme activity or receptor interactions

Research Findings and Future Directions

Research indicates that compounds with similar structures often interact with pathways related to neurotransmission and cellular signaling, making them potential candidates for neurological or psychiatric disorders. Further studies are needed to fully elucidate the pharmacodynamics and pharmacokinetics of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide, which would help in understanding its therapeutic potential more comprehensively.